3-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2-methylfuran-3-yl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C12H9N3O2/c1-8-10(4-6-16-8)12-14-11(15-17-12)9-3-2-5-13-7-9/h2-7H,1H3
• InChI Key: WLGDBGWOBCRXEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C12H9N3O2
• Molecular Weight: 227.22 g/mol

Description

3-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine, commonly referred to as MAFP, is a compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications. MAFP is a heterocyclic compound that contains a pyridine ring and an oxadiazole ring, which are fused together.

Mechanism of Action

MAFP works by irreversibly inhibiting the activity of FAAH, which is responsible for breaking down endocannabinoids. By inhibiting FAAH, MAFP increases the levels of endocannabinoids in the body, which can lead to a variety of physiological effects. The exact mechanism of action of MAFP is still being studied, but it is thought to involve the formation of a covalent bond between the compound and the active site of FAAH.
Biochemical and Physiological Effects:
MAFP has been shown to have a variety of biochemical and physiological effects. One major effect is the inhibition of FAAH, which leads to increased levels of endocannabinoids in the body. This can lead to a variety of effects, including pain relief, anti-inflammatory effects, and appetite regulation. MAFP has also been shown to have anticonvulsant effects, as well as potential applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

MAFP has several advantages for use in lab experiments. It is a highly specific inhibitor of FAAH, which allows researchers to study the effects of endocannabinoids on the ECS without interference from other compounds. Additionally, MAFP has been shown to be stable in a variety of conditions, making it a useful tool for studying the ECS in vitro and in vivo. However, one major limitation of MAFP is its irreversibility. Once it binds to FAAH, it cannot be removed, which can make it difficult to study the effects of endocannabinoids on the ECS over time.

Future Directions

There are several future directions for research on MAFP. One area of research is the development of reversible inhibitors of FAAH, which would allow researchers to study the effects of endocannabinoids on the ECS over time. Another area of research is the exploration of MAFP's potential applications in the treatment of anxiety and depression. Additionally, MAFP's potential applications in the treatment of pain and inflammation are still being studied, and may lead to new treatments for these conditions. Overall, MAFP's unique chemical structure and potential applications make it a promising area of research for the future.

Synthesis Methods

MAFP can be synthesized using a variety of methods, including the reaction of 2-methyl-3-furylhydrazine with 3-bromopyridine-2-carboxylic acid, followed by cyclization with phosphorus oxychloride. Another method involves the reaction of 2-methyl-3-furylhydrazine with 3-chloropyridine-2-carboxylic acid, followed by cyclization with potassium carbonate. Both methods have been shown to produce MAFP in good yields.

Scientific Research Applications

MAFP has been extensively studied for its potential applications in scientific research. One major area of research is its use as a tool for studying the endocannabinoid system (ECS). The ECS is a complex signaling system that plays a role in a variety of physiological processes, including pain, inflammation, and appetite regulation. MAFP has been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for breaking down endocannabinoids. By inhibiting FAAH, MAFP can increase the levels of endocannabinoids in the body, allowing researchers to study their effects on the ECS.